Cas no 2229611-40-7 (O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229611-40-7
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6129478
• PubChem ID: 165704541
• Update Time: 2025-10-21

O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine
• EN300-1978208
• O-{[1-(2-chloro-4-fluorophenyl)cyclopropyl]methyl}hydroxylamine
• 2229611-40-7

• Inchi： 1S/C10H11ClFNO/c11-9-5-7(12)1-2-8(9)10(3-4-10)6-14-13/h1-2,5H,3-4,6,13H2
• InChI Key： SITFCUTYQPAESY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CON)CC1)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229611-40-7)

The compound O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229611-40-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule, characterized by its cyclopropylmethyl and hydroxylamine functional groups, is part of a growing class of compounds being explored for their utility in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly interested in understanding its properties, synthesis pathways, and potential benefits.

One of the key structural aspects of O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine is the presence of a 2-chloro-4-fluorophenyl moiety, which contributes to its electronic and steric properties. This feature is particularly relevant in the design of bioactive molecules, as halogenated aromatic rings are known to enhance binding affinity and metabolic stability. The cyclopropylmethyl group further adds to the molecule's rigidity, which can be advantageous in modulating pharmacokinetic profiles. These attributes make it a compelling candidate for further investigation in drug discovery and development.

In the context of current trends, the demand for novel small-molecule therapeutics and agrochemical intermediates has driven interest in compounds like O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine. With the rise of precision medicine and sustainable agriculture, researchers are exploring how such molecules can be tailored to address specific biological targets or environmental challenges. For instance, its potential role in enzyme inhibition or catalyst design is a topic of active discussion in scientific forums and publications.

The synthesis of O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine typically involves multi-step organic reactions, including cyclopropanation and N-functionalization strategies. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes, such as catalytic methods or flow chemistry techniques. These approaches align with the broader industry shift toward eco-friendly manufacturing and reduced waste generation, which are critical considerations for modern chemical enterprises.

From a safety and regulatory perspective, O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine is subject to standard handling protocols for laboratory chemicals. While it is not classified as a hazardous substance under major regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with the growing emphasis on occupational health and risk mitigation in chemical research and production environments.

Looking ahead, the future of O-{1-(2-chloro-4-fluorophenyl)cyclopropylmethyl}hydroxylamine lies in its potential applications across interdisciplinary fields. Whether as a building block for more complex molecules or as a standalone bioactive agent, its versatility makes it a valuable asset in the toolkit of chemists and researchers. As the scientific community continues to explore its capabilities, this compound is poised to play a role in addressing some of the most pressing challenges in healthcare, agriculture, and materials science.